5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide

• IUPAC Name: 5-(dimethylsulfamoyl)-2-methoxy-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C17H20N2O5S/c1-19(2)25(21,22)12-9-10-15(23-3)13(11-12)17(20)18-14-7-5-6-8-16(14)24-4/h5-11H,1-4H3,(H,18,20)
• InChI Key: XQPCEQKDPKNKJN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide, also known as DMSB, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Scientific Research Applications

5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide has been studied for its potential as a therapeutic agent in a variety of scientific research applications. One area of interest is cancer treatment. 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been studied for its potential as an anti-inflammatory agent and for its ability to reduce oxidative stress.

Mechanism of Action

The mechanism of action of 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide is not fully understood, but it is believed to act on multiple pathways within cells. One proposed mechanism is that 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide inhibits the activity of an enzyme called carbonic anhydrase IX, which is overexpressed in many types of cancer cells. By inhibiting this enzyme, 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide may be able to slow the growth of cancer cells.
Biochemical and Physiological Effects:
5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its potential as a cancer treatment, 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide has been studied for its ability to reduce inflammation, oxidative stress, and angiogenesis. It has also been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy in specific applications.

Future Directions

There are several future directions for research on 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide. One area of interest is its potential as a cancer treatment, particularly in combination with other therapies. Another area of interest is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide and to identify its molecular targets.

Synthesis Methods

The synthesis of 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide involves the reaction of 5-amino-2-methoxy-N-(2-methoxyphenyl)benzamide with dimethylsulfamoyl chloride. This reaction produces 5-[(dimethylamino)sulfonyl]-2-methoxy-N-(2-methoxyphenyl)benzamide as a white crystalline solid. The purity of the compound can be confirmed using analytical techniques such as nuclear magnetic resonance spectroscopy.